N-(3-((3,4-dimethylphenyl)sulfonyl)thiophen-2-yl)acetamide

• IUPAC Name: N-[3-(3,4-dimethylphenyl)sulfonylthiophen-2-yl]acetamide
• InChI: InChI=1S/C14H15NO3S2/c1-9-4-5-12(8-10(9)2)20(17,18)13-6-7-19-14(13)15-11(3)16/h4-8H,1-3H3,(H,15,16)
• InChI Key: WFBGKTNUNIPUCO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)S(=O)(=O)C2=C(SC=C2)NC(=O)C)C
• Molecular Formula: C14H15NO3S2
• Molecular Weight: 309.4 g/mol

Description

“N-(3-((3,4-dimethylphenyl)sulfonyl)thiophen-2-yl)acetamide” is a chemical compound with the molecular formula C14H15NO3S2 and a molecular weight of 309.4. It is a derivative of thiophene, a five-membered heteroaromatic compound containing a sulfur atom. Thiophene and its derivatives have been reported to possess a wide range of therapeutic properties with diverse applications in medicinal chemistry and material science.

Scientific Research Applications

Antibacterial Activity

Thiophene derivatives have shown inhibitory effects against various bacterial strains. .

Antitumor Activity

.

Fungicidal Activity

.

Future Directions

Thiophene and its derivatives, including N-(3-((3,4-dimethylphenyl)sulfonyl)thiophen-2-yl)acetamide, continue to attract great interest in both industry and academia due to their wide range of therapeutic properties. The synthesis and characterization of novel thiophene moieties with wider therapeutic activity is a topic of interest for medicinal chemists. Therefore, future research may focus on synthesizing and investigating new structural prototypes with more effective pharmacological activity.

Mechanism of Action

Target of Action

Thiophene derivatives, which this compound is a part of, have been reported to possess a wide range of therapeutic properties with diverse applications in medicinal chemistry . They are remarkably effective compounds with respect to their biological and physiological functions such as anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting and anti-cancer .

Mode of Action

It’s known that thiophene derivatives can interact with various biological targets to exert their therapeutic effects .

Biochemical Pathways

Thiophene derivatives are known to influence a variety of biochemical pathways due to their broad spectrum of biological activities .

Result of Action

Thiophene derivatives have been reported to have a wide range of therapeutic properties, suggesting they can induce various molecular and cellular changes .